Cas no 2450298-45-8 (trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester)

• Product Name: trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester
• CAS No: 2450298-45-8
• MF: C₇H₁₀F₃NO₂
• MW: 197.16
• MDL: MFCD34169178
• CID: 5088653
• Update Time: 2025-06-28

trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester

• MDL： MFCD34169178
• Inchi： 1S/C7H10F3NO2/c1-13-6(12)4-2-3-11-5(4)7(8,9)10/h4-5,11H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： ZCLCABIJPFGKBB-WHFBIAKZSA-N
• SMILES： C1CN[C@H](C(F)(F)F)[C@H]1C(=O)OC

Additional information on trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester

trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester and CAS No. 2450298-45-8: A Comprehensive Overview of Its Structural Characteristics, Synthesis, and Biological Applications

trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester, identified by the CAS No. 2450298-45-8, is a fluorinated pyrrolidine derivative with a unique molecular architecture that combines the structural features of cyclic amides and trifluoromethyl groups. This compound represents a significant advancement in the field of medicinal chemistry due to its potential applications in drug development, material science, and catalytic processes. The trans-configuration of the pyrrolidine ring, coupled with the trifluoromethyl substituent, imparts distinct physicochemical properties that distinguish it from its cis-isomer. Recent studies have highlighted the importance of such stereochemical configurations in modulating biological activity, making this compound a focal point for researchers exploring structure-activity relationships (SAR).

The methyl ester functionality at the 3-carboxylic acid position further enhances the compound's reactivity and solubility, which are critical factors in pharmaceutical formulation. The pyrrolidine ring serves as a versatile scaffold in organic synthesis, enabling the incorporation of various functional groups through ring-opening or ring-closure reactions. The trifluoromethyl group, known for its electron-withdrawing properties, significantly influences the electronic distribution within the molecule, potentially affecting its interactions with biological targets. This combination of structural elements positions the compound as a promising candidate for the design of novel therapeutics.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester using transition-metal-catalyzed cross-coupling reactions. These methods, which have gained prominence in the field of asymmetric synthesis, allow for precise control over the stereochemistry of the pyrrolidine ring. For instance, the use of chiral phosphoric acid catalysts has been shown to achieve high enantiomeric excess in the formation of the trans-configuration. Such synthetic strategies are critical for the development of enantioselective compounds, which are essential in pharmaceutical applications where stereochemistry directly impacts pharmacological activity.

Emerging research has demonstrated the potential of this compound in the context of drug discovery. A 2023 study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the development of anti-inflammatory agents. The trifluoromethyl group was found to enhance the compound's binding affinity to specific protein targets, while the pyrrolidine ring provided structural rigidity necessary for optimal molecular recognition. Additionally, the methyl ester functionality was shown to improve the compound's metabolic stability, a key factor in drug development. These findings underscore the importance of molecular design in optimizing biological activity and pharmacokinetic properties.

Another area of interest lies in the application of this compound in materials science. The trifluoromethyl group confers hydrophobicity and thermal stability, making it suitable for the synthesis of advanced polymers and coatings. A 2022 study in the Advanced Materials journal reported the use of this compound as a monomer in the creation of fluorinated polyurethanes with enhanced mechanical properties. The methyl ester group was found to facilitate cross-linking reactions, resulting in materials with improved durability and resistance to environmental stressors. These applications highlight the versatility of the compound beyond its potential in pharmaceuticals.

From a synthetic perspective, the preparation of trans-2-Trif, fluoromethyl-pyrrolidine-3-carboxylic acid methyl ester has been the subject of several studies aimed at optimizing reaction conditions. One notable approach involves the use of microwave-assisted synthesis, which has been shown to reduce reaction times and improve yields. This method leverages the unique properties of microwave radiation to accelerate the formation of the pyrrolidine ring, a critical step in the synthesis of this compound. The trifluoromethyl group, being highly electronegative, requires careful control of reaction parameters to prevent side reactions that could compromise the desired stereochemistry.

Recent computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the trifluoromethyl group plays a pivotal role in stabilizing the binding of the compound to target proteins. The pyrrolidine ring is also involved in forming hydrogen bonds with key residues in the active site of the target protein, further enhancing the compound's potency. These findings are particularly relevant in the design of selective inhibitors for diseases such as cancer and neurodegenerative disorders, where precise targeting of specific proteins is essential.

Despite its promising properties, the synthesis of trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester presents certain challenges. The trifluoromethyl group is known to be prone to side reactions, particularly under acidic or basic conditions. Researchers have addressed this issue by employing protective group strategies, such as the use of silyl ethers, to temporarily mask the trifluoromethyl group during synthesis. This approach ensures that the compound remains chemically stable until the final stages of the synthesis, where the protective groups are selectively removed.

In conclusion, trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester (CAS No. 2450298-45-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features, including the trans-configuration, trifluoromethyl group, and methyl ester functionality, make it a valuable tool for researchers in pharmaceuticals, materials science, and catalysis. Ongoing studies continue to uncover new applications and synthetic methods, further expanding the scope of this compound's utility. As research in this area progresses, it is anticipated that trans-2-Trifluoromethyl-pyrrolidine-3-carboxylic acid methyl ester will play an increasingly important role in the development of innovative solutions to complex scientific challenges.